Cas no 2168466-19-9 (5-(2-fluoro-4-methylphenyl)pyridine-2-carbaldehyde)

• Product Name: 5-(2-fluoro-4-methylphenyl)pyridine-2-carbaldehyde
• CAS No: 2168466-19-9
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 5858466
• PubChem ID: 165565895
• Update Time: 2025-11-01

5-(2-fluoro-4-methylphenyl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluoro-4-methylphenyl)-2-pyridinecarboxaldehyde
• 5-(2-fluoro-4-methylphenyl)pyridine-2-carbaldehyde
• 2168466-19-9
• EN300-1585975

• Inchi： 1S/C13H10FNO/c1-9-2-5-12(13(14)6-9)10-3-4-11(8-16)15-7-10/h2-8H,1H3
• InChI Key： WVDQJDQCJLNOLH-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC=C(C2=CC=C(C)C=C2F)C=C1

Computed Properties

• Exact Mass: 215.074642105g/mol
• Monoisotopic Mass: 215.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 335.2±42.0 °C(Predicted)
• pka: 2.77±0.12(Predicted)

Additional information on 5-(2-fluoro-4-methylphenyl)pyridine-2-carbaldehyde

Research Brief on 5-(2-fluoro-4-methylphenyl)pyridine-2-carbaldehyde (CAS: 2168466-19-9): Recent Advances and Applications in Chemical Biology and Medicine

The compound 5-(2-fluoro-4-methylphenyl)pyridine-2-carbaldehyde (CAS: 2168466-19-9) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting various diseases. This research brief consolidates the latest findings on this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic relevance. Recent studies highlight its role as a versatile building block in medicinal chemistry, enabling the construction of complex pharmacophores with enhanced bioactivity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 5-(2-fluoro-4-methylphenyl)pyridine-2-carbaldehyde as a precursor in the synthesis of kinase inhibitors. The compound's aldehyde functionality allows for efficient conjugation with various nucleophiles, facilitating the creation of diverse chemical libraries for high-throughput screening. Notably, derivatives synthesized from this intermediate showed promising activity against tyrosine kinase receptors implicated in cancer progression, with IC50 values in the low nanomolar range.

Further investigations into the compound's physicochemical properties reveal its optimal lipophilicity (logP ~2.8) and molecular weight (229.24 g/mol), making it particularly suitable for drug discovery applications. Quantum mechanical calculations and molecular docking studies suggest that the fluorine atom at the 2-position and the methyl group at the 4-position of the phenyl ring contribute to enhanced binding affinity with target proteins while maintaining metabolic stability. These features have positioned 2168466-19-9 as a valuable scaffold in fragment-based drug design approaches.

The synthetic accessibility of 5-(2-fluoro-4-methylphenyl)pyridine-2-carbaldehyde has been significantly improved through recent methodological advances. A 2024 report in Organic Process Research & Development describes a scalable, cost-effective synthesis route employing palladium-catalyzed cross-coupling reactions, achieving >85% yield with excellent purity (>99%). This development has facilitated broader adoption of the compound in industrial drug discovery programs, particularly for the generation of targeted protein degraders (PROTACs) and covalent inhibitors.

Emerging applications extend beyond oncology, with recent preclinical studies demonstrating the compound's utility in neurological disorders. Researchers have successfully incorporated 2168466-19-9 into the design of σ-1 receptor modulators showing neuroprotective effects in models of Parkinson's disease. The structural flexibility afforded by this intermediate enables fine-tuning of blood-brain barrier permeability while maintaining target engagement, addressing a critical challenge in CNS drug development.

Quality control and analytical characterization of 5-(2-fluoro-4-methylphenyl)pyridine-2-carbaldehyde have been thoroughly addressed in recent pharmacopeial studies. Advanced analytical techniques including UPLC-MS/MS and 19F NMR spectroscopy have been established for precise quantification and impurity profiling, ensuring batch-to-batch consistency for research and manufacturing purposes. These developments support the compound's growing importance as a reference standard in chemical biology research.

Looking forward, the unique structural features of 2168466-19-9 continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into DNA-encoded libraries for target identification and its use in the development of fluorescent probes for cellular imaging. The compound's versatility and demonstrated biological relevance suggest it will remain a focal point in medicinal chemistry research for the foreseeable future, particularly in the design of next-generation targeted therapies.